Cas no 1351631-61-2 (3-(dimethylsulfamoyl)aminocyclohexyl N-phenylcarbamate)

• Product Name: 3-(dimethylsulfamoyl)aminocyclohexyl N-phenylcarbamate
• CAS No: 1351631-61-2
• MF: C₁₅H₂₃N₃O₄S
• MW: 341.425822496414
• CID: 5872140
• PubChem ID: 71794309
• Update Time: 2025-07-23

3-(dimethylsulfamoyl)aminocyclohexyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylsulfamoyl)aminocyclohexyl N-phenylcarbamate
• AKOS024544764
• [3-(dimethylsulfamoylamino)cyclohexyl] N-phenylcarbamate
• 3-[(dimethylsulfamoyl)amino]cyclohexyl N-phenylcarbamate
• VU0541349-1
• 3-((N,N-dimethylsulfamoyl)amino)cyclohexyl phenylcarbamate
• F6250-0268
• 1351631-61-2

• Inchi： 1S/C15H23N3O4S/c1-18(2)23(20,21)17-13-9-6-10-14(11-13)22-15(19)16-12-7-4-3-5-8-12/h3-5,7-8,13-14,17H,6,9-11H2,1-2H3,(H,16,19)
• InChI Key： VUORTDQNNOZHSK-UHFFFAOYSA-N
• SMILES： S(N(C)C)(NC1CCCC(C1)OC(NC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 341.14092740g/mol
• Monoisotopic Mass: 341.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-(dimethylsulfamoyl)aminocyclohexyl N-phenylcarbamate

Comprehensive Overview of 3-(dimethylsulfamoyl)aminocyclohexyl N-phenylcarbamate (CAS No. 1351631-61-2)

3-(dimethylsulfamoyl)aminocyclohexyl N-phenylcarbamate (CAS No. 1351631-61-2) is a specialized organic compound with a unique structural framework, combining a cyclohexyl backbone with dimethylsulfamoyl and N-phenylcarbamate functional groups. This molecule has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its sulfonamide and carbamate moieties are particularly noteworthy, as these groups are often associated with enzyme inhibition and receptor modulation, making it a subject of interest for drug discovery programs.

In recent years, the demand for sulfonamide derivatives and carbamate-based compounds has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are actively exploring CAS No. 1351631-61-2 for its potential role in developing novel therapeutics, particularly in targeting neurological and inflammatory pathways. The compound's cyclohexylamine core also contributes to its stability and bioavailability, which are critical factors in drug design. As sustainability becomes a global priority, the synthesis of such compounds using greener methodologies is a hot topic in scientific forums.

From an industrial perspective, 3-(dimethylsulfamoyl)aminocyclohexyl N-phenylcarbamate is often discussed in the context of high-value chemical intermediates. Its structural complexity allows for versatile modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing trend of precision chemistry, where molecules are engineered for specific applications. Additionally, the compound's sulfamoyl group has been linked to enhanced solubility and metabolic stability, traits highly sought after in modern pharmacotherapy.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 1351631-61-2. With increasing scrutiny on chemical safety, researchers are investigating its biodegradability and ecotoxicological profile. The integration of computational modeling and AI-driven drug discovery tools has accelerated these studies, addressing common user queries about the compound's environmental impact and regulatory status. This intersection of technology and chemistry underscores the compound's relevance in contemporary scientific advancements.

In summary, 3-(dimethylsulfamoyl)aminocyclohexyl N-phenylcarbamate represents a compelling case study in the evolution of functionalized organic molecules. Its multifaceted applications—from drug development to material science—highlight its significance in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to remain a focal point in discussions about innovative chemical solutions and sustainable synthesis practices.